Cas no 12070-13-2 (Tungsten carbide (W2C))

Tungsten carbide (W2C) is a binary compound of tungsten and carbon, known for its exceptional hardness and thermal stability. With a hexagonal crystal structure, W2C exhibits high mechanical strength, wear resistance, and chemical inertness, making it suitable for extreme environments. Its melting point exceeds 2800°C, and it maintains structural integrity under high-stress conditions. W2C is commonly used in cutting tools, abrasives, and wear-resistant coatings, where durability and performance are critical. Compared to WC (tungsten monocarbide), W2C offers distinct properties, including altered electronic and catalytic characteristics, which are leveraged in specialized industrial and research applications. Its synthesis typically involves high-temperature processes, ensuring purity and consistency.
Tungsten carbide (W2C) structure
Tungsten carbide (W2C) structure
Product name:Tungsten carbide (W2C)
CAS No:12070-13-2
MF:CW2
MW:379.690692901611
MDL:MFCD00801036
CID:146980
PubChem ID:102601578

Tungsten carbide (W2C) Chemical and Physical Properties

Names and Identifiers

    • Tungsten carbide (W2C)
    • Tungsten carbide
    • ditungsten carbide
    • Einecs 235-124-6
    • MFCD00801036
    • 12070-13-2
    • Cadmium (Cd) Sputtering Targets
    • DTXSID6093966
    • MDL: MFCD00801036
    • Inchi: InChI=1S/C.2W/q+1;;-1
    • InChI Key: FHLFYDOXSZQEPO-UHFFFAOYSA-N
    • SMILES: [C+].[W].[W-]

Computed Properties

  • Exact Mass: 379.90200
  • Monoisotopic Mass: 195.950933
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 3
  • Rotatable Bond Count: 0
  • Complexity: 10
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Black hexagonal crystals
  • Density: 17.15
  • Melting Point: ≈2800°C
  • Water Partition Coefficient: Soluble in nitric acid and hydrofluoric acid. Insoluble in water.
  • PSA: 0.00000
  • LogP: 0.08130
  • Solubility: Soluble in nitric acid and hydrofluoric acid mixed acid and aqua regia, insoluble in cold water

Tungsten carbide (W2C) Security Information

  • Hazardous Material transportation number:UN3178
  • Packing Group:III
  • HazardClass:4.1
  • TSCA:Yes
  • PackingGroup:III
  • Hazard Level:4.1
  • Safety Term:4.1
  • Packing Group:III

Tungsten carbide (W2C) Customs Data

  • HS CODE:2849902000
  • Customs Data:

    China Customs Code:

    2849902000

Tungsten carbide (W2C) Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB209993-250 g
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; .
12070-13-2 99.5%
250 g
€684.00 2023-07-20
1PlusChem
1P008RW6-5g
Tungsten carbide (W2C)
12070-13-2 99.5% (metals basis)
5g
$55.00 2023-12-26
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-GX366-5g
Tungsten carbide
12070-13-2 99.5% (metals basis)
5g
¥243.6 2023-09-01
abcr
AB209993-50 g
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; .
12070-13-2 99.5%
50 g
€189.00 2023-07-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-GX366-5g
Tungsten carbide
12070-13-2 99.5% (metals basis)
5g
¥338.0 2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-GX366-25g
Tungsten carbide
12070-13-2 99.5% (metals basis)
25g
¥1386.0 2022-07-29
SHANG HAI XIAN DING Biotechnology Co., Ltd.
F-GX366-25g
Tungsten carbide
12070-13-2 99.5% (metals basis)
25g
¥971.2 2023-09-01
abcr
AB209993-250g
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; .
12070-13-2 99.5%
250g
€725.00 2025-02-20
Aaron
AR008S4I-500g
Tungsten carbide (W2C)
12070-13-2 99%
500g
$67.00 2023-12-16
abcr
AB209993-50g
Tungsten carbide, 99.5% (metals basis), -325 Mesh Powder; .
12070-13-2 99.5%
50g
€200.00 2025-02-20

Tungsten carbide (W2C) Related Literature

Additional information on Tungsten carbide (W2C)

Tungsten Carbide (W2C) - CAS No. 12070-13-2: An Overview of Properties, Applications, and Recent Research Advances

Tungsten carbide (W2C), with the Chemical Abstracts Service (CAS) number 12070-13-2, is a compound that has gained significant attention in various industrial and scientific applications due to its exceptional properties. This article provides a comprehensive overview of Tungsten carbide (W2C), including its chemical structure, physical properties, and recent advancements in research and applications.

Tungsten carbide (W2C) is a binary compound composed of tungsten and carbon. It is one of the several tungsten carbides, which also include tungsten monocarbide (WC) and tungsten semicarbide (W3C). The chemical formula W2C indicates that each molecule contains two tungsten atoms and one carbon atom. This unique composition endows Tungsten carbide (W2C) with remarkable mechanical properties, such as high hardness, excellent wear resistance, and high thermal stability.

The crystal structure of Tungsten carbide (W2C) is typically hexagonal, which contributes to its superior mechanical properties. The hexagonal structure allows for strong covalent bonding between tungsten and carbon atoms, resulting in a material that can withstand high temperatures and mechanical stress. These properties make Tungsten carbide (W2C) an ideal material for applications in cutting tools, wear-resistant coatings, and high-temperature structural components.

In recent years, significant research has been conducted to explore the potential of Tungsten carbide (W2C) in advanced technological applications. One notable area of research is the development of nanoscale Tungsten carbide (W2C). Nanoparticles of Tungsten carbide (W2C) exhibit enhanced catalytic activity and improved mechanical properties compared to their bulk counterparts. For instance, studies have shown that nanoscale Tungsten carbide (W2C) can be used as an efficient catalyst in hydrogen evolution reactions (HER), which are crucial for renewable energy technologies.

Beyond catalytic applications, Tungsten carbide (W2C) has also been investigated for its potential in biomedical applications. Research has demonstrated that Tungsten carbide (W2C)-based materials can be used as biocompatible coatings for medical implants. The high hardness and wear resistance of Tungsten carbide (W2C) make it suitable for applications where long-term durability is essential. Additionally, the biocompatibility of Tungsten carbide (W2C)-based coatings has been confirmed through in vitro and in vivo studies, showing minimal cytotoxicity and excellent osseointegration.

The synthesis methods for producing high-quality Tungsten carbide (W2C) have also been a focus of recent research. Traditional methods such as solid-state reaction and carburization have been refined to improve the purity and crystallinity of the final product. However, newer techniques such as sol-gel synthesis and chemical vapor deposition (CVD) have emerged as promising alternatives. These methods offer better control over the particle size and morphology, leading to enhanced performance in various applications.

In conclusion, Tungsten carbide (W2C) - CAS No. 12070-13-2 is a versatile material with a wide range of applications due to its exceptional mechanical properties and chemical stability. Recent advancements in nanotechnology and synthesis methods have further expanded its potential uses in catalysis, biomedical engineering, and other advanced fields. As research continues to uncover new possibilities for this compound, the future prospects for Tungsten carbide (W2C)-based materials are promising.

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